Cas no 1708-58-3 (Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid)

Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid structure
1708-58-3 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
CAS No:1708-58-3
MF:C9H8O2
MW:148.158622741699
CID:117979
PubChem ID:21462254
Update Time:2025-04-18

Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
    • Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylic acid (7CI,9CI)
    • bicyclo[4.2.0]octa-1,3,5-triene-5-carboxylic acid
    • BICYCLO[4.2.0]OCTA-1,3,5-TRIENE-2-CARBOXYLIC ACID
    • Bicyclo[4.2.0]octa-1(6),2,4-triene-2-carboxylic acid
    • SCHEMBL15330692
    • 1708-58-3
    • DTXSID70614274
    • AKOS006311952
    • Inchi: 1S/C9H8O2/c10-9(11)8-3-1-2-6-4-5-7(6)8/h1-3H,4-5H2,(H,10,11)
    • InChI Key: UIGHTYFBHFXDLP-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1CC2)=O

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd